Cas no 955966-52-6 (N-(3,5-Dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide)

• Product Name: N-(3,5-Dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide
• CAS No: 955966-52-6
• MF: C₁₄H₁₄F₃N₃O
• MW: 297.275673389435
• CID: 5709196
• PubChem ID: 1490702
• Update Time: 2025-10-29

N-(3,5-Dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z574538488
• AKOS005083183
• SR-01000309008
• N-(3,5-dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide
• SR-01000309008-1
• 955966-52-6
• 1N-315S
• N-(3,5-dimethylphenyl)-1-methyl-3-(trifluoromethyl)pyrazole-4-carboxamide
• N-(3,5-Dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide

• Inchi： 1S/C14H14F3N3O/c1-8-4-9(2)6-10(5-8)18-13(21)11-7-20(3)19-12(11)14(15,16)17/h4-7H,1-3H3,(H,18,21)
• InChI Key： ABEMMVGFZAKOJL-UHFFFAOYSA-N
• SMILES： FC(C1C(C(NC2C=C(C)C=C(C)C=2)=O)=CN(C)N=1)(F)F

Computed Properties

• Exact Mass: 297.10889656g/mol
• Monoisotopic Mass: 297.10889656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3,5-Dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide

Introduction to N-(3,5-Dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide (CAS No. 955966-52-6)

N-(3,5-Dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide, identified by its CAS number 955966-52-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazole class, which is renowned for its broad spectrum of biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of a trifluoromethyl group and a carboxamide moiety, contribute to its unique chemical properties and potential applications in drug discovery.

The 3,5-Dimethylphenyl substituent in the molecular structure imparts steric hindrance and electronic effects that can influence the compound's interactions with biological targets. This feature is particularly valuable in designing molecules with enhanced binding affinity and selectivity. The pyrazole core itself is a privileged scaffold in medicinal chemistry, known for its ability to modulate various biological pathways. Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antiviral, and anticancer therapies.

The introduction of a methyl group at the 1-position of the pyrazole ring further diversifies the chemical space, enabling the exploration of new pharmacophores. This modification can alter the electronic distribution within the molecule, potentially enhancing its bioavailability and metabolic stability. The trifluoromethyl group, on the other hand, is a well-known pharmacophore that enhances lipophilicity and metabolic stability, making it a common feature in many successful drugs. Its presence in N-(3,5-Dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide suggests that this compound may exhibit improved pharmacokinetic properties compared to its analogs without this substituent.

The carboxamide functional group at the 4-position of the pyrazole ring adds another layer of complexity to the molecule's interactions with biological targets. Carboxamides are known for their ability to form hydrogen bonds, which can be crucial for achieving high affinity binding to protein receptors. This feature makes N-(3,5-Dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide a promising candidate for further investigation in drug discovery efforts.

In recent years, there has been a surge in interest towards developing small molecule inhibitors targeting protein-protein interactions (PPIs). Pyrazole derivatives have shown great potential in this area due to their ability to disrupt critical biological pathways involved in diseases such as cancer and inflammation. The structural flexibility of N-(3,5-Dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide allows it to be tailored for specific PPI targets, making it a valuable tool in structure-based drug design.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The use of advanced synthetic techniques ensures high purity and yield, which are critical for subsequent biological evaluation. The presence of both electron-donating and electron-withdrawing groups in its structure allows for fine-tuning of its physicochemical properties, making it adaptable for various drug development strategies.

Evaluation of N-(3,5-Dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide in cellular and biochemical assays has revealed promising preliminary data. Its interaction with key enzymes and receptors suggests potential therapeutic applications in modulating inflammatory responses and inhibiting tumor growth. These findings align with recent research indicating that pyrazole derivatives can serve as effective scaffolds for developing novel therapeutics.

The compound's stability under various conditions is another critical factor that contributes to its suitability for pharmaceutical applications. Studies have shown that N-(3,5-Dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide maintains its structural integrity during storage and exhibits good solubility in common solvents used in drug formulations. This stability is essential for ensuring consistent drug delivery and efficacy.

The growing body of evidence supporting the utility of pyrazole derivatives in drug development underscores the importance of compounds like N-(3,5-Dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide. As research continues to uncover new biological targets and mechanisms, this molecule holds significant promise for addressing unmet medical needs. Its unique structural features make it a versatile tool for medicinal chemists seeking to develop innovative therapeutic agents.

In conclusion, N-(3,5-Dimethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide (CAS No. 955966-52-6) is a structurally complex and functionally diverse compound with potential applications in pharmaceutical research and development. Its combination of favorable chemical properties and promising biological activity positions it as a valuable asset in the quest for novel therapeutic interventions.